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Compound of Interest

Compound Name: ZK 756326

Cat. No.: B1249509

Get Quote

An In-depth Technical Guide to the Structure-Activity Relationship of Non-steroidal

Progesterone Receptor Antagonists

A Note to the Reader: Initial analysis of the query regarding "ZK 756326" has revealed a critical

discrepancy in its stated biological target. Extensive database searches consistently identify ZK
756326 as a selective, non-peptide CCR8 chemokine receptor agonist, not a progesterone

receptor antagonist.[1][2][3][4][5][6] This guide has therefore been structured to first clarify the

established pharmacology of ZK 756326 and then to provide a comprehensive overview of the

structure-activity relationships (SAR) for a relevant class of compounds the user was likely

interested in: non-steroidal progesterone receptor antagonists.

Part 1: The True Identity of ZK 756326: A CCR8
Agonist
ZK 756326 is a well-characterized small molecule that functions as a selective agonist for the

C-C chemokine receptor 8 (CCR8).[1][3] It does not exhibit activity as a progesterone receptor

antagonist. The key pharmacological properties of ZK 756326 are summarized below:
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Mechanism of Action: ZK 756326 is a full agonist of the CCR8 receptor.[3] Its binding to

CCR8 elicits a dose-responsive increase in intracellular calcium and stimulates extracellular

acidification in cells expressing human CCR8.[3] This signaling is mediated through Gαi, as it

can be blocked by pertussis toxin.[3]

Biological Activity: ZK 756326 inhibited the binding of the natural CCR8 ligand I-309 (CCL1)

with an IC50 value of 1.8 µM.[2][5] It has been shown to induce chemotaxis and inhibit HIV

fusion in cells expressing CD4 and CCR8.[1][3]

Selectivity: ZK 756326 is selective for CCR8, showing no activity at CCR4, CCR5, CXCR3,

and CXCR4.[1] It displays greater than 28-fold selectivity over 26 other G-protein coupled

receptors (GPCRs), with some lesser selectivity at α2A and 5-HT receptors.[1]

Part 2: Structure-Activity Relationship of Non-
steroidal Progesterone Receptor Antagonists
The progesterone receptor (PR) is a crucial target in reproductive medicine and oncology.[7][8]

While steroidal modulators of PR have been available for some time, they often suffer from a

lack of selectivity and undesirable side effects.[7] This has driven the search for non-steroidal

PR antagonists with improved pharmacological profiles.[7] This section will delve into the SAR

of this important class of molecules.

The 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline
Pharmacophore
A significant breakthrough in the development of non-steroidal PR antagonists came from the

discovery of the 1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline scaffold.[9] The initial lead

compound, LG001447, was identified through high-throughput screening and exhibited modest

antagonist activity on the human progesterone receptor-B (hPR-B) with an IC50 of 783 nM.[9]

Subsequent SAR studies on this scaffold revealed several key insights:

The C(6) Aryl Group: Substitution on the C(6) aryl ring was found to be critical for antagonist

potency.[9]
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Electron-Withdrawing Groups: The introduction of electron-withdrawing substituents at the

meta position of the C(6) aryl group led to a substantial improvement in hPR modulatory

activity.[9]

Potent Analogs:

The C(3')-cyano substituted analog, LG120753, emerged as a potent antagonist.[9]

The addition of a C(5')-fluoro substituent to LG120753, yielding LG120830, had a minimal

effect on in vitro activity but maintained high potency.[9]

A C(3')-nitro group also conferred potent hPR-B antagonist activity.[9]

Binding Affinity: The binding affinity of the C(5')-fluoro-C(3')-nitro analog for the human

progesterone receptor-A (hPR-A) was found to be comparable to that of the natural

hormone, progesterone (Ki = 5 nM vs. 3 nM, respectively).[9]

The following diagram illustrates the core pharmacophore and key substitution points for this

class of compounds.
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1,2-dihydro-2,2,4-trimethyl-6-phenylquinoline Core

Key Substitutions on C(6) Aryl Ring

Quinoline Ring System
(1,2-dihydro-2,2,4-trimethyl)

C(6) Phenyl Group

C(6) linkage

Meta Position (C3')

Para Position (C4')

Ortho Position (C2')

Electron-withdrawing groups
(e.g., -CN, -NO2)

Crucial for high potency
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less impactful than meta
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less impactful than meta
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Lead Compound Identification
(e.g., HTS)

Synthesis of Analogs
(Systematic structural modifications)

In Vitro Screening
(e.g., hPR-B Cotransfection Assay)

SAR Analysis
(Identify key structural features)

Iterative Design

Identification of
Potent Analogs

In Vivo Testing
(e.g., Implantation Assay)

Lead Optimization
(Further refinement of structure)

Candidate Drug

Click to download full resolution via product page

A generalized workflow for a structure-activity relationship study.

Quantitative Data Summary
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Compound
Substitution on C(6) Aryl
Ring

hPR-B Antagonist Activity
(IC50, nM)

LG001447 (Lead) Unsubstituted 783

LG120753 3'-Cyano
Potent (exact value not

specified) [9]

LG120830 3'-Cyano, 5'-Fluoro
Potent (comparable to

LG120753) [9]

Analog 12 3'-Nitro
Potent (exact value not

specified) [9]

Analog 13 3'-Nitro, 5'-Fluoro
Potent (comparable to Analog

12) [9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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